BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the
Thermophysical Properties of Phenethyl
Isovalerate

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: Phenethyl isovalerate
CAS No.: 140-26-1
Cat. No.: B1208491
Get Quote
Abstract

This technical guide provides a comprehensive overview of the thermophysical properties of
phenethyl isovalerate, an aromatic ester of significant interest in the fragrance, flavor, and
pharmaceutical industries. This document is intended for researchers, scientists, and drug
development professionals, offering both established data and a detailed framework for the
experimental determination of key properties. By synthesizing technical data with insights into
experimental methodologies, this guide serves as a practical resource for the application and
characterization of phenethyl isovalerate.

Introduction: The Molecular Profile of Phenethyl
Isovalerate

Phenethyl isovalerate (2-phenylethyl 3-methylbutanoate) is a colorless to pale yellow liquid
renowned for its pleasant, fruity, and floral aroma.[1] It is an ester formed from the reaction of
phenethyl alcohol and isovaleric acid.[1] Its unique sensory characteristics have led to its
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widespread use as a fragrance ingredient in perfumes, cosmetics, and personal care products,
as well as a flavoring agent in food and beverages.[1][2] Beyond its organoleptic properties,
understanding the thermophysical characteristics of phenethyl isovalerate is crucial for its
application in drug formulation and development, where it may serve as an excipient.[3]

Chemical Structure and ldentification:

The molecular structure of phenethyl isovalerate consists of a phenethyl group attached to an
isovalerate moiety. This structure dictates its physicochemical properties and its interactions
with other molecules.

IUPAC Name: 2-phenylethyl 3-methylbutanoate[4]

e Synonyms: Phenylethyl isovalerate, Benzyl carbinyl isovalerianate, Phenethyl
isopentanoate[1][5]

o CAS Number: 140-26-1[4]
e Molecular Formula: C13H1802[4]

e Molecular Weight: 206.28 g/mol [4]

Physicochemical Properties: A Quantitative
Overview

A summary of the key physicochemical properties of phenethyl isovalerate is presented in the
table below. These values are essential for a wide range of applications, from predicting its
behavior in formulations to ensuring its safe handling and storage.
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Property Value Source(s)

Colorless to slightly yellow
Appearance o [1][2]
liquid

Fruity, floral, rose, peach,
Odor ) [6]
apricot

263.00 to 268.00 °C at 760

Boiling Point [1114]
mmHg

Density 0.973-0.976 g/mL at 25 °C [4107]

Refractive Index (n20/D) 1.482 - 1.487 [2][4]

0.003 mmHg at 25 °C

Vapor Pressure ,
(estimated)

Flash Point > 100 °C (> 212 °F)

- Insoluble in water; soluble in
Solubility ) [1]
alcohols and oils

Synthesis and Purification: The Path to High-Purity
Phenethyl Isovalerate

The primary method for synthesizing phenethyl isovalerate is through Fischer esterification.
This well-established reaction involves the acid-catalyzed reaction of a carboxylic acid
(isovaleric acid) with an alcohol (phenethyl alcohol).

Fischer Esterification: A Standard Protocol

The choice of an acid catalyst, typically sulfuric acid, is crucial as it protonates the carbonyl
oxygen of the carboxylic acid, thereby increasing its electrophilicity and facilitating the
nucleophilic attack by the alcohol. The reaction is reversible and is often driven to completion
by removing the water formed during the reaction.

Experimental Protocol:
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o Reactant Preparation: In a round-bottom flask equipped with a reflux condenser and a Dean-
Stark apparatus, combine equimolar amounts of phenethyl alcohol and isovaleric acid.

» Catalyst Addition: Add a catalytic amount of concentrated sulfuric acid (typically 1-2% of the
total reactant weight).

o Reaction: Heat the mixture to reflux. The water produced during the reaction will be collected
in the Dean-Stark trap, driving the equilibrium towards the formation of the ester.

» Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas
chromatography (GC) until the starting materials are consumed.

» Workup: After cooling, neutralize the excess acid with a mild base (e.g., sodium bicarbonate
solution).

o Extraction: Extract the ester with a suitable organic solvent (e.g., diethyl ether).

 Purification: Wash the organic layer with brine, dry over anhydrous sodium sulfate, and
concentrate under reduced pressure. Further purification can be achieved by vacuum
distillation to obtain high-purity phenethyl isovalerate.

Phenethyl Alcohol +
Isovaleric Acid

Phenethyl Isovalerate Rotational Viscometer Select Spindle Tem‘geratyre Measure Torque Calculg&e
Sample Equilibration at various speeds Viscosity

Click to download full resolution via product page

Caption: Experimental workflow for viscosity determination using a rotational viscometer.

Surface Tension: Interfacial Phenomena

Surface tension is the tendency of liquid surfaces to shrink into the minimum surface area
possible. It is a crucial property for understanding wetting, emulsification, and the formation of
droplets, all of which are important in pharmaceutical and cosmetic formulations.
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Experimental Protocol: Pendant Drop Tensiometry

The pendant drop method is a precise optical technique for measuring surface tension.

Instrument Setup: A syringe with a needle of known diameter is filled with phenethyl
isovalerate.

o Droplet Formation: A small droplet of the liquid is formed at the tip of the needle.
e Image Acquisition: A high-resolution camera captures the profile of the pendant drop.

» Shape Analysis: The shape of the drop is determined by the balance between surface
tension and gravity. Sophisticated software analyzes the drop shape and fits it to the Young-
Laplace equation.

o Calculation: The surface tension is calculated from the shape of the droplet, the density of
the liquid, and the acceleration due to gravity.

Thermal Analysis: Stability and Phase Behavior

Thermal analysis techniques, such as Differential Scanning Calorimetry (DSC) and
Thermogravimetric Analysis (TGA), provide critical information about the thermal stability and
phase behavior of materials.

4.3.1. Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat flow between a sample and a reference as a function of
temperature. It is used to determine properties such as melting point, glass transition
temperature, and enthalpy of fusion.

Experimental Protocol:

o Sample Preparation: A small, accurately weighed amount of phenethyl isovalerate (typically
5-10 mg) is hermetically sealed in an aluminum pan. An empty sealed pan is used as a
reference.

o Temperature Program: The sample and reference are subjected to a controlled temperature
program, typically a linear heating and cooling ramp.
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» Data Acquisition: The DSC instrument records the heat flow to or from the sample relative to
the reference.

o Data Analysis: Endothermic or exothermic events, such as melting or crystallization, appear
as peaks in the DSC thermogram. The temperature at the peak maximum indicates the
transition temperature, and the area under the peak is proportional to the enthalpy of the
transition.

4.3.2. Thermogravimetric Analysis (TGA)

TGA measures the change in mass of a sample as a function of temperature in a controlled
atmosphere. It is used to evaluate the thermal stability and decomposition profile of a material.

Experimental Protocol:
o Sample Preparation: A small amount of phenethyl isovalerate is placed in a tared TGA pan.

o Atmosphere Control: The sample is heated in a controlled atmosphere (e.g., nitrogen for
inert conditions or air for oxidative stability).

e Heating Program: The sample is heated at a constant rate over a defined temperature range.

o Data Acquisition: The TGA instrument continuously records the mass of the sample as a
function of temperature.

o Data Analysis: The resulting TGA curve shows the temperature at which mass loss occurs,
indicating the onset of decomposition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [An In-depth Technical Guide to the Thermophysical
Properties of Phenethyl Isovalerate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1208491/docs#an-in-depth-technical-guide-to-the-
thermophysical-properties-of-phenethyl-isovalerate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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